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Compound of Interest

Compound Name: 1,5-Diazidopentane

cat. No.: B195282

Core Concepts of Bifunctional Azide Linkers

A bifunctional azide linker is a molecule that possesses two reactive functional groups
connected by a spacer arm, where one of the functional groups is an azide (-Ns). These linkers
can be classified into two main categories:

o Homobifunctional Linkers: These possess identical reactive groups at both ends of the
spacer.

» Heterobifunctional Linkers: These feature two different reactive groups, allowing for
sequential and specific conjugation of distinct molecules. This is particularly valuable in the
synthesis of complex biomolecular structures like Antibody-Drug Conjugates (ADCs) and
Proteolysis Targeting Chimeras (PROTACS).

The general architecture of a heterobifunctional azide linker consists of three key components:
an azide group for click chemistry, a second orthogonal reactive group, and a spacer arm that
influences the overall properties of the conjugate.
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Bifunctional Azide Linker Architecture
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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